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Compound of Interest

Compound Name: TCO-PEG3-oxyamine

Cat. No.: B12426686 Get Quote

In-Depth Technical Guide to TCO-PEG3-
oxyamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bifunctional linker, TCO-PEG3-
oxyamine, a valuable tool in the field of bioconjugation and drug development. It details the

physicochemical properties, applications, and relevant experimental considerations for its use.

Core Properties of TCO-PEG3-oxyamine
TCO-PEG3-oxyamine is a versatile chemical linker that features two distinct reactive moieties:

a trans-cyclooctene (TCO) group and an oxyamine group, separated by a hydrophilic

polyethylene glycol (PEG) spacer. This heterobifunctional architecture allows for sequential or

orthogonal conjugation of different molecules, making it a powerful reagent for creating

complex biomolecular constructs.
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Property Value Source(s)

Molecular Formula C₁₉H₃₅N₃O₇ [1][2][3]

Molecular Weight 417.50 g/mol [1][3]

Appearance Colorless oil

Solubility
Soluble in DCM, THF,

acetonitrile, DMF, and DMSO

Storage Conditions -20°C, protect from light

Note: A discrepancy in the molecular formula and weight has been observed from one supplier.

The values presented here are corroborated by multiple sources.

Key Applications in Bioconjugation
The unique structure of TCO-PEG3-oxyamine enables a range of applications in biomedical

research and drug development, primarily centered around the specific reactivity of its terminal

functional groups.

Antibody-Drug Conjugates (ADCs): TCO-PEG3-oxyamine can be used to link cytotoxic

drugs to antibodies. The oxyamine can react with an aldehyde or ketone on the drug, while

the TCO group can be conjugated to a tetrazine-modified antibody.

PROTACs: This linker is employed in the synthesis of Proteolysis Targeting Chimeras

(PROTACs), which are designed to bring a target protein and an E3 ubiquitin ligase into

proximity to induce degradation of the target protein.

Fluorescent Labeling and Imaging: Fluorophores can be attached to biomolecules of interest

for imaging studies. For instance, a fluorescent probe with an aldehyde group can be reacted

with the oxyamine, and the TCO group can then be used to attach the probe to a tetrazine-

modified protein or cell.

Surface Immobilization: Biomolecules can be tethered to surfaces for applications such as

biosensors and microarrays.

The reactivity of the two functional groups is distinct and can be controlled orthogonally:
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TCO-Tetrazine Ligation: The TCO group reacts with a tetrazine via an inverse-electron-

demand Diels-Alder (iEDDA) cycloaddition. This "click chemistry" reaction is known for its

extremely fast kinetics and high specificity, proceeding rapidly in aqueous buffers without the

need for a catalyst.

Oxyamine-Carbonyl Ligation: The oxyamine group (-ONH₂) reacts with an aldehyde or

ketone to form a stable oxime linkage. This reaction is also highly specific and efficient under

mild acidic conditions.

Experimental Protocols
The following are generalized protocols for utilizing TCO-PEG3-oxyamine in a two-step

conjugation process. The specific reaction conditions, such as concentration, temperature, and

reaction time, may require optimization depending on the specific biomolecules and reagents

being used.

Protocol 1: Two-Step Protein-Small Molecule
Conjugation
This protocol describes the conjugation of a small molecule containing an aldehyde or ketone

to TCO-PEG3-oxyamine, followed by the conjugation of the resulting complex to a tetrazine-

modified protein.

Materials:

TCO-PEG3-oxyamine

Aldehyde or ketone-containing small molecule

Tetrazine-modified protein

Anhydrous DMSO or DMF

Phosphate-buffered saline (PBS), pH 7.4

Aniline (as a catalyst for oxime ligation, optional)

Size-exclusion chromatography (SEC) column for purification
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Procedure:

Step 1: Oxime Ligation a. Dissolve the aldehyde or ketone-containing small molecule and a

1.2-fold molar excess of TCO-PEG3-oxyamine in anhydrous DMSO or DMF. b. (Optional)

Add aniline to a final concentration of 10-20 mM to catalyze the reaction. c. Incubate the

reaction mixture for 2-4 hours at room temperature. d. Monitor the reaction progress by LC-

MS or TLC. e. Purify the TCO-PEG3-small molecule conjugate by reverse-phase HPLC.

Step 2: TCO-Tetrazine Ligation a. Dissolve the purified TCO-PEG3-small molecule conjugate

in an aqueous buffer compatible with the protein (e.g., PBS, pH 7.4). b. Add the tetrazine-

modified protein to the solution of the TCO-PEG3-small molecule conjugate at a molar ratio

of 1:1.5 (protein:conjugate). c. Incubate the reaction for 30-60 minutes at room temperature.

d. Purify the final protein-small molecule conjugate using a size-exclusion chromatography

column to remove excess unconjugated small molecule complex.

Visualizing the Workflow and Logic
To better illustrate the processes involved, the following diagrams have been generated using

the DOT language.
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Caption: A diagram illustrating the two-step bioconjugation workflow using TCO-PEG3-
oxyamine.
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Logical Relationship of TCO-PEG3-oxyamine Reactions

TCO-PEG3-oxyamine
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Caption: A diagram showing the orthogonal reactivity of the TCO and oxyamine groups of TCO-
PEG3-oxyamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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